Cas no 2228437-59-8 (3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine)
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine
- 2228437-59-8
- EN300-1949683
-
- Inchi: 1S/C9H12F2N2O/c1-14-8-3-2-6(5-13-8)7(4-12)9(10)11/h2-3,5,7,9H,4,12H2,1H3
- InChI Key: PEWCJSNHGXBYMW-UHFFFAOYSA-N
- SMILES: FC(C(CN)C1C=NC(=CC=1)OC)F
Computed Properties
- Exact Mass: 202.09176933g/mol
- Monoisotopic Mass: 202.09176933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 48.1Ų
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1949683-0.05g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 0.05g |
$1224.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-0.1g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 0.1g |
$1283.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-0.25g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 0.25g |
$1341.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-0.5g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 0.5g |
$1399.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-1.0g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 1g |
$1458.0 | 2023-05-27 | ||
| Enamine | EN300-1949683-2.5g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 2.5g |
$2856.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-5.0g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 5g |
$4226.0 | 2023-05-27 | ||
| Enamine | EN300-1949683-10.0g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 10g |
$6266.0 | 2023-05-27 | ||
| Enamine | EN300-1949683-1g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 1g |
$1458.0 | 2023-09-17 | ||
| Enamine | EN300-1949683-5g |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine |
2228437-59-8 | 5g |
$4226.0 | 2023-09-17 |
3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine
Research Briefing on 3,3-Difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine (CAS: 2228437-59-8)
3,3-Difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine (CAS: 2228437-59-8) is a fluorinated amine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a methoxypyridine moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the synthetic versatility of 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine, with several research groups reporting efficient and scalable synthetic routes. One notable approach involves the asymmetric hydrogenation of a corresponding enamine precursor, which yields the desired amine with high enantiomeric purity. This synthetic strategy is particularly valuable for the large-scale production of the compound, which is essential for further pharmacological evaluations and potential commercialization.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine exhibits potent inhibitory effects on specific enzyme targets, including certain kinases and proteases. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Notably, its fluorinated structure is believed to enhance its metabolic stability and bioavailability, which are critical factors for drug development.
Further investigations into the mechanism of action of 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, one study reported that the compound effectively inhibits the activation of NF-κB, a transcription factor implicated in chronic inflammation and cancer progression. These mechanistic insights provide a strong rationale for advancing the compound into preclinical development stages.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine. Current research efforts are focused on structural modifications to improve its selectivity and reduce potential off-target effects. Additionally, toxicological studies are underway to assess the compound's safety profile, which is a critical step before clinical trials can be initiated.
In conclusion, 3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Ongoing research aims to further elucidate its therapeutic potential and address the remaining challenges in its development. The compound's progress will be closely monitored by the scientific and pharmaceutical communities, as it may pave the way for new treatments in various disease areas.
2228437-59-8 (3,3-difluoro-2-(6-methoxypyridin-3-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)